Cas no 1531315-40-8 (1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one
• CAS No: 1531315-40-8
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 6169708
• PubChem ID: 165757409
• Update Time: 2025-10-22

1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one
• EN300-1820479
• 1531315-40-8
• 1-[1-(3,5-dimethylphenyl)cyclopropyl]ethan-1-one

• Inchi： 1S/C13H16O/c1-9-6-10(2)8-12(7-9)13(4-5-13)11(3)14/h6-8H,4-5H2,1-3H3
• InChI Key： KIXNQSBSLXSDCL-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=C(C)C=C(C)C=2)CC1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one

Introduction to 1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one (CAS No. 1531315-40-8) and Its Emerging Applications in Chemical Biology

1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one, identified by the chemical identifier CAS No. 1531315-40-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct molecular framework and potential biological activities. This compound belongs to a class of molecules characterized by a cyclopropyl moiety attached to an aromatic ring system, which has been increasingly explored for its pharmacological relevance. The presence of 3,5-dimethylphenyl substituents enhances its lipophilicity and interacts with biological targets in a manner that distinguishes it from more conventional scaffolds.

The cyclopropyl group, a three-membered carbon ring, is known for its rigidity and ability to adopt specific conformations that can influence binding affinity and selectivity when interacting with biological macromolecules. In the case of 1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one, this structural feature may contribute to its ability to modulate enzyme activity or receptor binding. Recent studies have highlighted the potential of such cyclopropyl-containing compounds in drug discovery, particularly for their role in inhibiting proteases and other enzymes involved in inflammatory pathways.

One of the most compelling aspects of 1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one is its structural versatility, which allows for further derivatization and optimization. Researchers have leveraged this compound as a starting point for synthesizing analogs with enhanced potency or altered pharmacokinetic profiles. The 3,5-dimethylphenyl moiety, in particular, has been shown to improve solubility and metabolic stability, making it an attractive candidate for further development.

Recent advances in computational chemistry have enabled more precise predictions of the biological behavior of 1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one. Molecular docking studies have suggested that this compound may interact with targets such as cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, its ability to cross the blood-brain barrier has been explored, opening up possibilities for treating neurological disorders.

The synthesis of 1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one involves multi-step organic reactions that highlight the compound's synthetic accessibility. Modern synthetic methodologies have allowed for more efficient production routes, reducing costs and improving yields. This accessibility is crucial for advancing preclinical studies and ultimately translating these findings into clinical applications.

In conclusion, 1-1-(3,5-dimethylphenyl)cyclopropylethan-1-one (CAS No. 1531315-40-8) represents a promising compound in the realm of chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications and optimize its properties, this molecule is poised to play a significant role in the development of novel therapeutic agents.